N-(8-quinolinyl)-2-naphthamide

• Molecular Formula: C20H14N2O
• Molecular Weight: 298.3 g/mol
• IUPAC Name: N-quinolin-8-ylnaphthalene-2-carboxamide
• InChI: InChI=1S/C20H14N2O/c23-20(17-11-10-14-5-1-2-6-16(14)13-17)22-18-9-3-7-15-8-4-12-21-19(15)18/h1-13H,(H,22,23)
• InChI Key: OQTLJZTUGXNZPM-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)NC3=CC=CC4=C3N=CC=C4

Description

N-(8-quinolinyl)-2-naphthamide, also known as QN, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have a wide range of biochemical and physiological effects, making it a valuable tool for researchers in various fields.

Mechanism of Action

N-(8-quinolinyl)-2-naphthamide has been found to inhibit the activity of various enzymes, including DNA and RNA polymerases, topoisomerases, and kinases. It has also been found to intercalate into DNA and RNA, causing structural changes that can affect their function. The exact mechanism of action of N-(8-quinolinyl)-2-naphthamide is still being studied, but its ability to interact with nucleic acids and enzymes makes it a valuable tool for understanding these processes.
Biochemical and Physiological Effects:
N-(8-quinolinyl)-2-naphthamide has been found to have a wide range of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the induction of apoptosis, and the modulation of immune responses. It has also been found to have anti-inflammatory and anti-tumor properties. These effects make N-(8-quinolinyl)-2-naphthamide a valuable tool for studying various disease processes and developing new treatments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(8-quinolinyl)-2-naphthamide in lab experiments is its ability to selectively target specific enzymes and nucleic acids. This allows researchers to study these molecules in a more precise and controlled manner. However, N-(8-quinolinyl)-2-naphthamide can also have non-specific effects on other cellular processes, which can complicate the interpretation of results. Additionally, N-(8-quinolinyl)-2-naphthamide can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on N-(8-quinolinyl)-2-naphthamide. One area of interest is the development of new synthesis methods that can improve the yield and purity of N-(8-quinolinyl)-2-naphthamide. Another area of interest is the development of new fluorescent probes based on N-(8-quinolinyl)-2-naphthamide that can be used to study cellular processes in real-time. Additionally, there is ongoing research on the use of N-(8-quinolinyl)-2-naphthamide as a potential therapeutic agent for various diseases, including cancer and viral infections.
Conclusion:
In conclusion, N-(8-quinolinyl)-2-naphthamide is a valuable tool for scientific research due to its ability to selectively target specific enzymes and nucleic acids. Its wide range of biochemical and physiological effects make it a versatile compound that can be used to study various disease processes and develop new treatments. Ongoing research on N-(8-quinolinyl)-2-naphthamide is expected to lead to new insights into cellular processes and the development of new therapies for various diseases.

Synthesis Methods

N-(8-quinolinyl)-2-naphthamide can be synthesized through a multi-step process that involves the condensation of 8-aminoquinoline with 2-naphthoic acid. The resulting compound is then subjected to various chemical reactions to produce N-(8-quinolinyl)-2-naphthamide in its pure form. This synthesis method has been optimized over the years to improve the yield and purity of N-(8-quinolinyl)-2-naphthamide.

Scientific Research Applications

N-(8-quinolinyl)-2-naphthamide has been used in a variety of scientific research applications, including the study of DNA and RNA synthesis, enzyme activity, and protein-protein interactions. N-(8-quinolinyl)-2-naphthamide has also been used as a fluorescent probe to visualize cellular structures and processes. Its ability to bind to DNA and RNA has made it a valuable tool for studying the structure and function of these molecules.